Cas no 28282-27-1 (Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI))
28282-27-1 structure
Product Name:Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI)
CAS No:28282-27-1
MF:C30H48O3
MW:456.700329780579
CID:256438
PubChem ID:441677
Update Time:2025-04-19
Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI)
- 3alpha-Hydroxytirucalla-8,24-dien-21-oic acid
- 3alpha-Hydroxytirucallenoic acid
- alpha-Elemolic acid
- (2S)-2-[(3R,5R,10S,13S,14S,17S)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid
- 3-Hydroxytirucallic acid
- DTXSID201317040
- (2S)-2-[(3R, 5R, 10S, 13S, 14S, 17S)-3-hydroxy-4, 4, 10, 13, 14-pentamethyl-2, 3, 5, 6, 7, 11, 12, 15, 16, 17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid
- alpha-Elemenadienolic acid
- 8L9Q67LR3K
- 28282-27-1
- CHEBI:10274
- a-Elemolic acid
- BDBM50019156
- (3alpha,13alpha,14beta,17alpha,20S)-3-Hydroxylanosta-8,24-dien-21-oic acid
- Lanosta-8,24-dien-21-oic acid, 3-hydroxy-, (3alpha,13alpha,14beta,17alpha,20S)-
- Elemadienolic acid
- CHEMBL3289096
- 13alpha,14beta,17betaH-Lanosta-8,24-dien-21-oic acid, 3alpha-hydroxy-, (20S)-
- (2R)-6-METHYL-2-((3R,5R,10R,13R,14S,17R)-4,4,10,13,14-PENTAMETHYL-3-OXIDANYL-2,3,5,6,7,11,12,15,16,17-DECAHYDRO-1H-CYCLOPENTA(A)PHENANTHREN-17-YL)HEPT-5-ENOIC ACID
- SCHEMBL5605908
- C08623
- Q27108608
- Epielemadienolic acid
- (2S)-2-[(2S,5R,7R,11S,14S,15S)-5-hydroxy-2,6,6,11,15-pentamethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-1(10)-en-14-yl]-6-methylhept-5-enoic acid
- UNII-8L9Q67LR3K
-
- Inchi: 1S/C30H48O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,20-21,24-25,31H,8,10-18H2,1-7H3,(H,32,33)/t20-,21-,24-,25+,28+,29-,30+/m0/s1
- InChI Key: NBSBUIQBEPROBM-IMJUUJEHSA-N
- SMILES: O[C@@H]1CC[C@]2(C)C3CC[C@@]4(C)[C@H]([C@@H](C(=O)O)CC/C=C(\C)/C)CC[C@]4(C)C=3CC[C@H]2C1(C)C
Computed Properties
- Exact Mass: 456.36034539g/mol
- Monoisotopic Mass: 456.36034539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 862
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.07
- Melting Point: 218-222 ºC
Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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